Cas no 2161862-84-4 (2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 2161862-84-4
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 6104605
• PubChem ID: 165883650
• Update Time: 2025-10-21

2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one
• 2161862-84-4
• 2-(methylamino)-1-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-one
• EN300-1963773

• Inchi： 1S/C9H9F3N2O/c1-13-5-7(15)6-3-2-4-14-8(6)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： JSSBTCLMZLPGGK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CNC)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42Ų

Additional information on 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one

Introduction to 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one (CAS No. 2161862-84-4)

2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2161862-84-4, belongs to a class of heterocyclic derivatives that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. The presence of both methylamino and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one consists of a pyridine ring substituted at the 3-position with an ethyl ketone moiety, further modified at the 2-position by a trifluoromethyl group. The methylamino group at the 1-position introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. This combination of functional groups makes the compound an attractive candidate for further investigation in various pharmacological contexts.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. The trifluoromethyl group, in particular, is well-known for its ability to modulate pharmacokinetic properties and improve drug efficacy. Studies have shown that compounds incorporating this moiety often exhibit improved bioavailability and resistance to metabolic degradation. The incorporation of such a group into the pyridine core of 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one suggests potential advantages in terms of pharmacological activity and drug-like properties.

The methylamino substituent further contributes to the compound's versatility by providing a site for further chemical modification. This group can be readily functionalized through various synthetic strategies, allowing chemists to explore different derivatives with tailored biological activities. For instance, N-methylation or N-dealkylation could be employed to modify the basicity and solubility profile of the compound, enabling optimization for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. The structural features of 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one, particularly the interplay between the methylamino, trifluoromethyl, and pyridine moieties, make it an ideal candidate for virtual screening against diverse target proteins. This approach has been successfully employed in several drug discovery programs to identify lead compounds with high affinity and selectivity.

In addition to its structural appeal, 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one has shown promise in preliminary pharmacological evaluations. Early studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders, cancer, and inflammatory diseases. The precise mechanism of action remains under investigation, but the compound's ability to interact with multiple biological targets makes it a compelling candidate for further development.

The synthesis of 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one presents an interesting challenge due to the complexity of its molecular framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such complex molecules. Techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations have been instrumental in achieving high yields and purity levels necessary for pharmaceutical applications.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, leading to improved pharmacological profiles. The presence of two fluorine atoms at the 2-position in 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one is particularly noteworthy, as it is known to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic susceptibility.

Future research directions involving 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one may focus on exploring its derivatives through structure-based drug design principles. By leveraging computational tools and experimental data, scientists can identify analogs with enhanced potency, selectivity, and reduced toxicity. Such efforts are critical for advancing this compound towards clinical development and eventual therapeutic use.

The broader significance of compounds like 2-(methylamino)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-one lies in their potential contribution to addressing unmet medical needs across various therapeutic areas. As drug discovery continues to evolve at a rapid pace, innovative molecules like this one will play a pivotal role in shaping the future of medicine. Their unique structural features and promising pharmacological properties make them indispensable tools for researchers striving to develop novel treatments.